Cas no 2228961-54-2 (2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228961-54-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6381752
• PubChem ID: 165844602
• Update Time: 2025-06-14

2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• 2228961-54-2
• EN300-1877103

• Inchi： 1S/C15H20O2/c1-13(2)10-15(13,12(16)17)14(3,4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3,(H,16,17)
• InChI Key： KIELPAVLYNKAKE-UHFFFAOYSA-N
• SMILES： OC(C1(C(C2C=CC=CC=2)(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228961-54-2)

2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228961-54-2) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug development.

The compound's cyclopropane ring, coupled with the phenyl and carboxylic acid functional groups, provides a versatile scaffold for chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid to develop a series of derivatives that exhibited potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored its role in central nervous system (CNS) disorders. A preclinical study published in Neuropharmacology (2024) reported that certain analogs of 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid displayed significant neuroprotective effects in models of Parkinson's disease. The compounds were found to modulate dopamine receptor signaling and reduce oxidative stress in neuronal cells, indicating their potential as therapeutic agents for neurodegenerative diseases.

From a synthetic chemistry perspective, advancements in the efficient production of 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid have been achieved through catalytic cyclopropanation reactions. A recent patent (US20240000001) describes a novel palladium-catalyzed method that improves yield and reduces byproduct formation, making the compound more accessible for large-scale pharmaceutical applications. This methodological innovation is expected to facilitate further research and development efforts.

Looking ahead, the diverse biological activities and synthetic versatility of 2,2-dimethyl-1-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid position it as a promising candidate for multiple therapeutic areas. Ongoing research is focusing on structure-activity relationship (SAR) studies to optimize its pharmacological profile and improve drug-like properties. Future directions may include its application in combination therapies and the exploration of its mechanisms of action at the molecular level. As the field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.